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Compound of Interest

Compound Name: 2-Fluoro-5-methylhex-3-ene

Cat. No.: B15413833 Get Quote

Currently, experimentally determined physical property data for (Z)-2-Fluoro-5-methylhex-3-
ene is not available in the public domain. The following table summarizes the computed

properties sourced from the PubChem database. It is crucial to note that these values are

theoretical estimations and have not been experimentally verified.

Table 1: Computed Physical and Chemical Properties of (Z)-2-Fluoro-5-methylhex-3-ene
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Property Value Source

Molecular Formula C₇H₁₃F PubChem

Molecular Weight 116.18 g/mol PubChem

XLogP3-AA 2.6 PubChem

Exact Mass 116.100128577 Da PubChem

Monoisotopic Mass 116.100128577 Da PubChem

Topological Polar Surface Area 0 Å² PubChem

Heavy Atom Count 8 PubChem

Complexity 74.5 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 2 PubChem

General Experimental Protocols for Physical
Property Determination
Given the absence of specific experimental data for (Z)-2-Fluoro-5-methylhex-3-ene, this

section provides detailed, generalized methodologies for determining the key physical

properties of liquid organic compounds.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[1]

Methodology: Capillary Method

This method is suitable for small quantities of liquid.
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Apparatus: Thiele tube or a similar heating block, thermometer, capillary tube (sealed at one

end), and a small test tube (fusion tube).[2]

Procedure:

A small amount of the liquid sample is placed in the fusion tube.

The capillary tube, with its sealed end uppermost, is placed inside the fusion tube

containing the liquid.

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.

The assembly is placed in a heating bath (e.g., oil bath in a Thiele tube) and heated gently

and uniformly.[2]

As the temperature rises, air trapped in the capillary tube will bubble out.

The temperature at which a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube is noted; this is the boiling point.[2]

The heating is then stopped, and the temperature at which the liquid begins to enter the

capillary tube is also recorded as the boiling point.[1]

Melting Point Determination
While (Z)-2-Fluoro-5-methylhex-3-ene is expected to be a liquid at room temperature, the

determination of a melting/freezing point is a fundamental technique for assessing purity.

Methodology: Capillary Method

Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer.[3][4]

Procedure:

A small amount of the solid sample is finely powdered.
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The open end of a capillary tube is pressed into the powder, and the tube is tapped to

pack the sample into the sealed end.[5]

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) near the

expected melting point.[3]

The temperature range from the point at which the first drop of liquid appears to the

temperature at which the entire sample becomes a clear liquid is recorded as the melting

point range.[6] A narrow melting point range is indicative of a pure compound.[3]

Density Determination
Density is the mass per unit volume of a substance.[7]

Methodology: Pycnometer or Volumetric Flask Method

Apparatus: Pycnometer or a calibrated volumetric flask, analytical balance.[7][8]

Procedure:

The mass of a clean, dry pycnometer or volumetric flask (W1) is accurately measured.

The container is filled with distilled water to the calibration mark, and the total mass is

measured (W2). The temperature of the water should be recorded to determine its precise

density.

The container is emptied, dried thoroughly, and then filled with the sample liquid to the

calibration mark. The total mass is again measured (W3).[7]

The density of the liquid is calculated using the following formula: Density of liquid = [(W3 -

W1) / (W2 - W1)] * Density of water at the recorded temperature.

Refractive Index Determination
The refractive index is a dimensionless number that describes how light propagates through a

medium. It is a characteristic property of a substance and is temperature and wavelength-
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dependent.[9]

Methodology: Abbe Refractometer

Apparatus: Abbe refractometer, a monochromatic light source (typically a sodium lamp, 589

nm), and a constant temperature bath.[10]

Procedure:

The refractometer is calibrated using a standard sample with a known refractive index

(e.g., distilled water).

A few drops of the liquid sample are placed on the surface of the prism.

The prisms are closed and the instrument is adjusted to bring the dividing line between the

light and dark fields into the center of the crosshairs.

The refractive index is read directly from the instrument's scale.[10]

The temperature should be controlled and recorded, as the refractive index is

temperature-dependent.[9]

Spectroscopic Characterization
While not strictly physical properties, spectroscopic data are crucial for the identification and

characterization of organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and particularly ¹⁹F

NMR would be essential for the structural elucidation of (Z)-2-Fluoro-5-methylhex-3-ene.

¹⁹F NMR is a powerful technique for fluorine-containing compounds due to the 100% natural

abundance and high sensitivity of the ¹⁹F nucleus.[11][12] The chemical shifts and coupling

constants would confirm the connectivity and stereochemistry of the molecule.[13][14]

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight and fragmentation pattern of the compound. For halogenated compounds, the

isotopic distribution can provide valuable information.[15][16]
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Signaling Pathways and Experimental Workflows
A thorough search of scientific databases reveals no information on any signaling pathways or

specific experimental workflows involving (Z)-2-Fluoro-5-methylhex-3-ene. This suggests that

the compound is not currently a subject of biological or pharmacological research. Therefore,

no diagrams for signaling pathways or experimental workflows can be provided.

Conclusion
This technical guide provides a summary of the available computed physical properties of

(Z)-2-Fluoro-5-methylhex-3-ene. In the absence of experimental data, generalized, standard

protocols for the determination of key physical properties such as boiling point, melting point,

density, and refractive index have been detailed. These methodologies are fundamental in the

physical characterization of liquid organic compounds and would be applicable to (Z)-2-Fluoro-
5-methylhex-3-ene. Further experimental investigation is required to determine the actual

physical properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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